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molecular formula C11H13FN2O2 B8461098 1-(2-Fluoro-5-nitrobenzyl)pyrrolidine

1-(2-Fluoro-5-nitrobenzyl)pyrrolidine

Cat. No. B8461098
M. Wt: 224.23 g/mol
InChI Key: DSVQTJPQOBZVBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08680095B2

Procedure details

To a solution of toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester (compound of step B of example 29) (0.696 g, 2.31 mmoles) in 1,4-dioxane (20 mL) was added TEA (0.32 mL, 2.31 mmoles) and pyrrolidine (0.19 mL, 2.31 mmoles). The reaction mixture was stirred for 24 h at room temperature, concentrated and purified by TLC (petroleum ether/AcOEt/NH4OH//8/2/0.2). The expected compound was obtained as a yellow oil (0.399 g, 77% yield). MALDI-TOF: m/z 225.1 [M+H]+. 1H NMR (300 MHz, CDCl3) δ8.38; (dd, J=6.2 Hz and 2.9 Hz, 1H), 8.15; (ddd, 4-CH, J=8.9 Hz, 2.9 Hz and 4.4 Hz, 1H), 7.17; (dd, J=8.9 Hz and 8.9 Hz, 1H), 3.76; (s, 2H), 2.5-2.6; (m, 4H), 1.8-1.9; (m, 4H). 13C NMR (75 MHz, CDCl3) δ127.0; (CH, d, J=6.4 Hz), 124.5; (CH, d, J=10.1 Hz), 116.2; (CH, d, J=24.9 Hz), 54.1; (CH2), 52.2; (CH2), 23.5; (CH2).
Name
toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester
Quantity
0.696 g
Type
reactant
Reaction Step One
Name
compound
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
0.32 mL
Type
reactant
Reaction Step One
Name
pyrrolidine
Quantity
0.19 mL
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
expected compound
[Compound]
Name
oil
Yield
77%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:19]=[CH:18][C:17]([N+:20]([O-:22])=[O:21])=[CH:16][C:3]=1[CH2:4]OS(C1C=CC(C)=CC=1)(=O)=O.[NH:23]1[CH2:27][CH2:26][CH2:25][CH2:24]1>O1CCOCC1>[F:1][C:2]1[CH:19]=[CH:18][C:17]([N+:20]([O-:22])=[O:21])=[CH:16][C:3]=1[CH2:4][N:23]1[CH2:27][CH2:26][CH2:25][CH2:24]1

Inputs

Step One
Name
toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester
Quantity
0.696 g
Type
reactant
Smiles
FC1=C(COS(=O)(=O)C2=CC=C(C=C2)C)C=C(C=C1)[N+](=O)[O-]
Name
compound
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=C(COS(=O)(=O)C2=CC=C(C=C2)C)C=C(C=C1)[N+](=O)[O-]
[Compound]
Name
TEA
Quantity
0.32 mL
Type
reactant
Smiles
Name
pyrrolidine
Quantity
0.19 mL
Type
reactant
Smiles
N1CCCC1
Name
1,4-dioxane
Quantity
20 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 24 h at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
purified by TLC (petroleum ether/AcOEt/NH4OH//8/2/0.2)

Outcomes

Product
Details
Reaction Time
 24 h
Name
expected compound
Type
product
Smiles
FC1=C(CN2CCCC2)C=C(C=C1)[N+](=O)[O-]
[Compound]
Name
oil
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 0.399 g
YIELD: PERCENTYIELD 77%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.